Ibuprofen Methocarbamol Ester (Mixture of Diastereomers)
Ibuprofen Methocarbamol Ester (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
111632-17-8
VCID:
VC0114933
InChI:
InChI=1S/C24H31NO6/c1-16(2)13-18-9-11-19(12-10-18)17(3)23(26)31-20(15-30-24(25)27)14-29-22-8-6-5-7-21(22)28-4/h5-12,16-17,20H,13-15H2,1-4H3,(H2,25,27)
SMILES:
CC(C)CC1=CC=C(C=C1)C(C)C(=O)OC(COC2=CC=CC=C2OC)COC(=O)N
Molecular Formula:
C24H31NO6
Molecular Weight:
429.513
Ibuprofen Methocarbamol Ester (Mixture of Diastereomers)
CAS No.: 111632-17-8
Reference Standards
VCID: VC0114933
Molecular Formula: C24H31NO6
Molecular Weight: 429.513
| CAS No. | 111632-17-8 |
|---|---|
| Product Name | Ibuprofen Methocarbamol Ester (Mixture of Diastereomers) |
| Molecular Formula | C24H31NO6 |
| Molecular Weight | 429.513 |
| IUPAC Name | [1-carbamoyloxy-3-(2-methoxyphenoxy)propan-2-yl] 2-[4-(2-methylpropyl)phenyl]propanoate |
| Standard InChI | InChI=1S/C24H31NO6/c1-16(2)13-18-9-11-19(12-10-18)17(3)23(26)31-20(15-30-24(25)27)14-29-22-8-6-5-7-21(22)28-4/h5-12,16-17,20H,13-15H2,1-4H3,(H2,25,27) |
| Standard InChIKey | DAMPDGWOAVJJEN-UHFFFAOYSA-N |
| SMILES | CC(C)CC1=CC=C(C=C1)C(C)C(=O)OC(COC2=CC=CC=C2OC)COC(=O)N |
| Synonyms | α-Methyl-4-(2-methylpropyl)-1-[[(aminocarbonyl)oxy]methyl]-2-(2-methoxyphenoxy)ethyl Ester Benzeneacetic Acid; |
| PubChem Compound | 131668014 |
| Last Modified | Nov 11 2021 |
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